Cas no 2228188-89-2 (2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol)

• Product Name: 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol
• CAS No: 2228188-89-2
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6326869
• PubChem ID: 165698268
• Update Time: 2025-05-21

2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol
• EN300-1946864
• 2228188-89-2

• Inchi： 1S/C9H9ClF3NO/c10-6-2-1-3-7(15)5(6)4-8(14)9(11,12)13/h1-3,8,15H,4,14H2
• InChI Key： FAVWYGROJDJLOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C(F)(F)F)N)O

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol

Comprehensive Overview of 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol (CAS No. 2228188-89-2)

2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol (CAS No. 2228188-89-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a trifluoromethyl group, a chlorophenol moiety, and an amino functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol. With growing environmental concerns, green chemistry approaches such as catalytic fluorination and microwave-assisted reactions are being explored to minimize waste and energy consumption. This aligns with the broader trend of eco-friendly chemical production, a topic frequently searched in academic and industrial forums.

The compound’s structural analogs have shown promise in targeting enzyme inhibition, particularly in studies related to neurodegenerative diseases and metabolic disorders. For instance, the trifluoromethyl group enhances metabolic stability, a feature highly sought after in protease inhibitor design. These attributes make CAS No. 2228188-89-2 a subject of interest for researchers investigating structure-activity relationships (SAR) in medicinal chemistry.

Another area of exploration is the compound’s potential role in agrochemical formulations. The chlorophenol segment is known for its herbicidal and fungicidal properties, while the amino-trifluoropropyl side chain could improve bioavailability. As the agriculture sector seeks next-generation crop protection solutions, derivatives of this compound may offer innovative pathways to address pest resistance challenges.

From an analytical perspective, advanced techniques like HPLC-MS and NMR spectroscopy are critical for characterizing 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol. Purity and stability assessments are essential, especially when the compound is used in high-throughput screening for drug candidates. Quality control protocols must account for potential degradation products, a common query among laboratory technicians and QA/QC professionals.

In summary, 2-(2-amino-3,3,3-trifluoropropyl)-3-chlorophenol (CAS No. 2228188-89-2) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its relevance to green chemistry, drug discovery, and crop protection ensures its continued prominence in scientific literature and industrial R&D. Future studies may further elucidate its mechanistic roles and commercial viability.